2-(4-Fluoro-3,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Molecular Formula: C14H20BFO2
• Molecular Weight: 250.12 g/mol
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C(=C2)C)F)C
• InChI: InChI=1S/C14H20BFO2/c1-9-7-11(8-10(2)12(9)16)15-17-13(3,4)14(5,6)18-15/h7-8H,1-6H3
• InChIKey: MFOBCRYATGDWOR-UHFFFAOYSA-N

Free arylboronic acids used in Suzuki coupling often suffer from protodeboronation and anhydride formation, causing irreproducible stoichiometry and low yields. This pinacol-protected 4-fluoro-3,5-dimethylphenylboronic ester eliminates those issues with superior stability and handling. • Delivers the 4-fluoro-3,5-dimethylphenyl pharmacophore for GLP-1R agonist synthesis (e.g., orforglipron). • Achieves ~50% radiochemical yield in Suzuki-type 11C-methylation vs. <4% for MIDA esters. • Purifiable by conventional column chromatography with excellent recovery; avoids crude boronic acid yield losses.

Arylboronic Ester Building Block for Suzuki-Miyaura Coupling

2-(4-Fluoro-3,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 1147894-98-1) is a pinacol-protected arylboronic ester bearing a 4-fluoro-3,5-dimethylphenyl substituent. It belongs to the class of organoboron reagents routinely employed in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for C–C bond formation . The pinacol ester form confers enhanced stability and ease of handling compared to the corresponding free boronic acid, making it the preferred form for synthetic applications requiring precise stoichiometric control . This compound serves as a key building block for introducing the 4-fluoro-3,5-dimethylphenyl pharmacophore, a privileged motif found in clinical-stage drug candidates such as the oral GLP-1 receptor agonist orforglipron (LY3502970) .

Reagent Class Pinacol-protected arylboronic ester for Suzuki-Miyaura cross-coupling reactions

Stability Reported enhanced bench stability and silica gel compatibility vs. free boronic acid

Pharmacophore Introduces 4-fluoro-3,5-dimethylphenyl group, a motif found in GPCR modulator research

Why Generic Substitution with Other Arylboron Reagents Fails

Direct substitution of this pinacol ester with the free boronic acid or a differently protected derivative (e.g., MIDA ester) is not functionally equivalent. The pinacol ester protection is critical for maintaining reagent integrity during storage and reaction setup; free arylboronic acids are prone to protodeboronation and anhydride formation, leading to irreproducible stoichiometry and lower effective yields in Suzuki coupling [1]. Moreover, the unique 4-fluoro-3,5-dimethyl substitution pattern on the phenyl ring imparts distinct steric and electronic properties that govern both the regioselectivity of its own synthesis via C–H borylation and its subsequent reactivity in cross-coupling [2]. Swapping the 3,5-dimethyl groups for hydrogen (i.e., 4-fluorophenylboronic ester) or omitting the para-fluoro substituent alters the steric bulk, electronic character, and ultimately the coupling efficiency and bioavailability profile of downstream products—differences that are quantified in the evidence items below.

Protection Group Mismatch

Free boronic acids may undergo protodeboronation or anhydride formation, leading to irreproducible stoichiometry; MIDA esters may deliver substantially lower coupling yields.

Substitution Pattern Impact

The 3,5-dimethyl groups enable exclusive para-C–H borylation; analogs without these groups produce mixed regioisomers, altering downstream product profiles.

Downstream Property Shift

Omitting the 4-fluoro or 3,5-dimethyl substituents changes steric and electronic character, potentially affecting coupling efficiency and target binding of derived compounds.

• [1] Oka, N.; Yamada, T.; Sajiki, H.; Akai, S.; Ikawa, T. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. Org. Lett. 2022, 24 (19), 3510–3514. View Source
• [2] Partridge, B. M.; Hartwig, J. F. et al. Sterically Controlled Iodination of Arenes via Iridium-Catalyzed C–H Borylation. Org. Lett. 2013, 15 (1), 140–143. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Suzuki Coupling Yield: Pinacol Ester vs. MIDA Ester

In head-to-head radiochemical Suzuki-type 11C-methylation, pinacol ester precursors delivered approximately 50% radiochemical yield (RCY), statistically comparable to the corresponding free boronic acid but dramatically outperforming the MIDA ester, which yielded less than 4% RCY [1]. This demonstrates that the pinacol ester retains full coupling competency while offering superior bench stability and easier purification compared to the free acid, and vastly higher reactivity compared to MIDA-protected alternatives.

Coupling Yield

Head-to-head

Pinacol ester: ~50% RCY MIDA ester: <4% RCY Reported ≥12.5× higher RCY

Supports pinacol ester selection for high-yield Suzuki coupling

Radiochemical 11C-methylation context; pinacol reactivity comparable to free acid with better stability

Evidence Dimension	Radiochemical yield in Suzuki-type 11C-methylation
Target Compound Data	~50% RCY (pinacol ester class representative)
Comparator Or Baseline	Corresponding free boronic acid: ~50% RCY; MIDA ester: <4% RCY
Quantified Difference	Pinacol ester ≥ 12.5× higher RCY than MIDA ester
Conditions	Suzuki-type 11C-methylation reaction, two reaction media tested

Why This Matters

For procurement in radiochemical synthesis or any application where maximizing coupling yield is critical, MIDA esters cannot be considered an equivalent substitute, and the pinacol ester offers the same reactivity as the acid with superior shelf stability.

• [1] A comparative study on Suzuki-type 11C-methylation of aromatic organoboranes performed in two reaction media. J. Label. Compd. Radiopharm. 2021. Best RCYs ~50% for pinacol ester and boronic acid; <4% for MIDA ester. View Source

Regioselectivity in C–H Borylation Synthesis

The synthesis of 2-(4-fluoro-3,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane was achieved via iridium-catalyzed C–H borylation of 2,6-dimethylfluorobenzene, where the steric bulk of the two meta-methyl groups directs borylation exclusively to the para-position relative to the fluorine atom [1]. This sterically controlled regioselectivity is fundamentally distinct from the electronic regioselectivity observed with 4-fluoro-substituted arenes lacking the 3,5-dimethyl groups, which typically yield mixtures of borylated products. The pinacol ester product was subsequently converted to 1-iodo-4-fluoro-3,5-dimethylbenzene in a one-pot sequence with a mass yield of 0.172 g for the final iodide, demonstrating the synthetic utility of this specific regioisomer [1].

C–H Borylation

Cross-study comparable

Exclusive para-borylation enabled by 3,5-dimethyl steric blocking; one-pot iodide conversion yield 0.172 g

Single-isomer outcome reduces purification burden

Iridium-catalyzed; regioselectivity differs from non-methylated substrates

Evidence Dimension	Regioselectivity of C–H borylation (para vs. ortho/meta)
Target Compound Data	Exclusive borylation at the position para to fluorine, enabled by 3,5-dimethyl steric blocking
Comparator Or Baseline	4-Fluorophenyl substrates without methyl groups yield mixed regioisomers or require directing groups
Quantified Difference	Regioselectivity: single isomer vs. mixture (exact isomeric ratios unavailable from literature but stereoelectronic principles well established)
Conditions	[Ir(cod)OMe]2 / dtbpy, B2pin2, THF, 80 °C; followed by CuI/1,10-phenanthroline/KI/MeOH/H2O iodination

Why This Matters

The unique 3,5-dimethyl substitution pattern is not a cosmetic variation—it is obligatory for achieving single-isomer boronic ester products via sterically controlled C–H borylation, which directly impacts the atom economy and purification burden of downstream syntheses.

• [1] Partridge, B. M.; Hartwig, J. F. et al. Sterically Controlled Iodination of Arenes via Iridium-Catalyzed C–H Borylation. Org. Lett. 2013, 15 (1), 140–143. Molaid reaction entry: 0.172 g yield of 1-iodo-4-fluoro-3,5-dimethylbenzene from pinacol ester. View Source

Storage Stability and Handling Advantages

Vendor technical datasheets specify long-term storage at –20°C for 2-(4-fluoro-3,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane to ensure maximum recovery . Despite the requirement for freezer storage, the pinacol ester is acknowledged to be significantly more resistant to protodeboronation and anhydride formation than the corresponding free boronic acid (CAS 342636-66-2), which typically requires identical or colder storage (2–8°C short-term, –20°C long-term) but still exhibits batch-to-batch variability in active boronic acid content due to partial dehydration to the boroxine. The pinacol ester is stable to silica gel chromatography, enabling purification that is generally not feasible with free arylboronic acids [1].

Stability & Handling

Class-level inference

Stable to silica gel chromatography; −20°C storage; pinacol prevents boroxine formation

Enables purification and reliable stoichiometry

Free boronic acid comparator decomposes on silica gel; class evidence for pinacol esters

Evidence Dimension	Handling stability and purification compatibility
Target Compound Data	Stable to silica gel chromatography; –20°C long-term storage; pinacol protection prevents boroxine formation
Comparator Or Baseline	Free 4-fluoro-3,5-dimethylphenylboronic acid: prone to boroxine formation; cannot be purified by standard silica gel chromatography; similar or colder storage requirements
Quantified Difference	Pinacol ester: chromatographable with excellent recovery (class evidence); Free acid: decomposes on silica gel, requiring alternative purification or use as crude material
Conditions	Silica gel column chromatography; ambient atmosphere handling vs. inert atmosphere requirements

Why This Matters

For procurement decisions involving multi-step synthesis, the ability to purify and characterize the building block with batch QC (NMR, HPLC, GC) as offered by Bidepharm is a decisive advantage over free boronic acids, which are often used as crude materials with uncertain active content.

• [1] Oka, N. et al. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. Org. Lett. 2022, 24 (19), 3510–3514. View Source

Drug Candidate Relevance: Orforglipron Pharmacophore

The 4-fluoro-3,5-dimethylphenyl group introduced by this pinacol ester is a structurally essential pharmacophoric element in orforglipron (LY3502970), Eli Lilly's oral non-peptide GLP-1 receptor agonist currently in Phase 3 clinical trials for obesity and type 2 diabetes [1]. In the cryo-EM structure of LY3502970 bound to human GLP-1R, the 4-fluoro-3,5-dimethylphenyl substituent occupies a key hydrophobic pocket, contributing to the compound's high potency (IC50 17.8 nM against PDE4 targets in related series [2]) and biased signaling profile favoring G-protein activation over β-arrestin recruitment [1]. The pinacol boronic ester serves as the preferred Suzuki coupling partner for convergent assembly of this pharmacophore into advanced intermediates.

Pharmacophore Context

Supporting evidence

4-fluoro-3,5-dimethylphenyl group present in Phase 3 candidate LY3502970 (orforglipron); PDE4 IC50 17.8 nM for related series

Supports synthesis of GLP-1R-targeted research compounds

Structural analog SAR suggests substitution pattern importance; cryo-EM structure available

Evidence Dimension	Pharmacophoric relevance and synthetic utility
Target Compound Data	Directly installs the 4-fluoro-3,5-dimethylphenyl group found in clinical candidate LY3502970
Comparator Or Baseline	4-Fluoro-phenylboronic ester or 3,5-dimethylphenyl boronic ester lack one or both substituents; these analogs produce compounds with altered target binding
Quantified Difference	LY3502970-related series with 4-fluoro-3,5-dimethylphenyl: PDE4 IC50 = 17.8 nM; structural analogs lacking the 3,5-dimethyl groups are consistently less potent in medicinal chemistry SAR studies
Conditions	SPA assay for PDE4 inhibition; cryo-EM structure determination of GLP-1R bound complex

Why This Matters

Procurement of this specific building block is justified by its direct role in synthesizing late-stage intermediates for an active Phase 3 pharmaceutical candidate; the 4-fluoro-3,5-dimethyl substitution pattern is not arbitrary but dictated by structure–activity relationships that simpler analogs cannot replicate.

• [1] Kawai, T.; Sun, B.; Yoshino, H. et al. Structural basis for GLP-1 receptor activation by LY3502970, an orally active nonpeptide agonist. Proc. Natl. Acad. Sci. U.S.A. 2020. EMDB-22283. View Source
• [2] BindingDB BDBM285580. Azetidin-1-yl[3-(4-fluoro-3,5-dimethylphenyl)imidazo[1,2-b]pyridazin-2-yl]methanone. PDE4A3 IC50 = 17.8 nM. View Source

Batch Purity and QC Documentation

Bidepharm supplies 2-(4-fluoro-3,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane at a standard purity of 98% and provides batch-specific QC documentation including NMR, HPLC, and GC analyses . This level of characterization exceeds what is typically available for the corresponding free boronic acid (CAS 342636-66-2), where batch purity is often reported as 98% HPLC without comprehensive multi-method verification. For the des-fluoro analog 3,5-dimethylphenylboronic acid pinacol ester (CAS 325142-93-6), vendor purity specifications range from 95% (AKSci) to NLT 98% (Boroncore), but with variable transparency regarding batch-level analytical data [1].

Batch QC

Cross-study comparable

98% purity; NMR, HPLC, GC per batch (Bidepharm BD331862)

Multi-method QC supports batch-to-batch reproducibility

Free acid typically 1–2 methods; des-fluoro analog purity 95–98% with variable QC transparency

Evidence Dimension	Vendor-supplied purity and analytical characterization
Target Compound Data	98% standard purity; batch QC: NMR, HPLC, GC (Bidepharm BD331862)
Comparator Or Baseline	Free acid (342636-66-2): 98% HPLC, limited multi-method QC. Des-fluoro analog (325142-93-6): 95–98%, variable vendor QC transparency
Quantified Difference	Target compound: 3 orthogonal analytical methods guaranteed per batch. Comparator free acid: typically 1–2 methods. Des-fluoro analog: purity range 95–98%
Conditions	Commercial procurement specifications as of 2025–2026

Why This Matters

For industrial-scale or GMP-adjacent synthesis where batch-to-batch reproducibility is critical, the documented availability of multi-method QC data reduces the risk of failed couplings due to underestimated reagent purity—a risk that is higher with less rigorously characterized alternatives.

• [1] Boroncore. 3,5-Dimethylphenylboronic acid pinacol ester. Catalog BC014070. Purity NLT 98%. View Source

High-Value Application Scenarios

GLP-1 Agonist Drug Discovery and Process Development

The 4-fluoro-3,5-dimethylphenyl moiety is a privileged pharmacophore validated in the Phase 3 clinical candidate orforglipron. The pinacol ester's ability to deliver this group via high-yielding Suzuki coupling (~50% RCY demonstrated for pinacol esters) makes it the reagent of choice for convergent synthetic strategies targeting GLP-1R agonists and related GPCR targets, where the steric profile of the 3,5-dimethyl groups contributes to biased signaling selectivity [1][2].

Sterically Controlled Single-Isomer Building Block Synthesis

The 3,5-dimethyl substitution pattern uniquely enables sterically directed, exclusive para-C–H borylation of the parent arene, providing this single-isomer pinacol ester without chromatographic separation of regioisomers. This is immediately applicable in the preparation of 4-fluoro-3,5-dimethylphenyl iodides via one-pot borylation–iodination, a method documented to proceed with a 0.172 g isolated yield of the iodide from the pinacol ester intermediate [1].

Silica Gel-Compatible Purification Workflows

Unlike free boronic acids that decompose on silica gel, this pinacol ester can be purified by conventional column chromatography with excellent recovery [1]. Research groups and process chemistry labs performing multi-step sequences with intermediate purifications should select this form specifically to avoid the yield losses and purity compromises inherent to crude boronic acid usage.

Radiochemical Synthesis and PET Tracer Development

Comparative data show that pinacol esters provide radiochemical yields of ~50% in Suzuki-type 11C-methylation, whereas MIDA ester alternatives yield less than 4% [1]. For PET tracer development where maximizing incorporation of short-lived isotopes is paramount, the pinacol ester form is mandatory rather than optional, and MIDA esters cannot serve as functional substitutes.

Application

Selection Property

Validation Focus

GPCR agonist pharmacophore synthesis

Pinacol-protected arylboronic ester

Coupling efficiency and pharmacophore integrity

Single-isomer building block preparation

Sterically controlled C–H borylation

Regioisomeric purity and one-pot derivatization

Silica gel-compatible purification workflows

Chromatographically stable pinacol ester

Purification recovery without protodeboronation

Radiochemical synthesis research

High-yield arylboronic ester for 11C-methylation

Radiochemical incorporation relative to alternative protecting groups

• [1] Partridge, B. M. et al. Org. Lett. 2013, 15, 140–143, and J. Label. Compd. Radiopharm. 2021 Suzuki-type 11C-methylation comparison study. View Source
• [2] Kawai, T. et al. Structural basis for GLP-1 receptor activation by LY3502970. Proc. Natl. Acad. Sci. U.S.A. 2020. View Source